Cas no 1038981-79-1 (4-phenyl(sulfanyl)methylphenol)

• Product Name: 4-phenyl(sulfanyl)methylphenol
• CAS No: 1038981-79-1
• MF: C₁₃H₁₂OS
• MW: 216.298782348633
• CID: 6404053
• PubChem ID: 22741581
• Update Time: 2025-05-20

4-phenyl(sulfanyl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-phenyl(sulfanyl)methylphenol
• Phenol, 4-(mercaptophenylmethyl)-
• SCHEMBL5338248
• 4-(Mercapto(phenyl)methyl)phenol
• CS-0353925
• EN300-1289139
• 1038981-79-1
• 4-[phenyl(sulfanyl)methyl]phenol

• Inchi： 1S/C13H12OS/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10/h1-9,13-15H
• InChI Key： UYWUNHXZEHIXCU-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C(S)C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 216.06088618g/mol
• Monoisotopic Mass: 216.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3(Predicted)
• Boiling Point: 368.6±27.0 °C(Predicted)
• pka: 9.61±0.10(Predicted)

Additional information on 4-phenyl(sulfanyl)methylphenol

4-Phenyl(sulfanyl)methylphenol (CAS No. 1038981-79-1): Properties, Applications, and Market Insights

4-Phenyl(sulfanyl)methylphenol (CAS No. 1038981-79-1) is a specialized organic compound with a unique molecular structure that combines phenolic and thioether functionalities. This compound, also known as 4-(phenylthio)methylphenol, has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, material science, and specialty chemicals. The phenyl(sulfanyl)methylphenol derivatives are increasingly studied for their potential in drug discovery and polymer stabilization.

The molecular formula of 4-phenyl(sulfanyl)methylphenol is C₁₃H₁₂OS, with a molecular weight of 216.30 g/mol. Its structure features a phenol group substituted at the para position with a phenylthio-methyl moiety, which contributes to its interesting chemical properties. Researchers have noted that this sulfur-containing phenol derivative exhibits enhanced stability compared to simple phenolic compounds, making it valuable for various industrial applications.

In pharmaceutical research, 4-phenyl(sulfanyl)methylphenol serves as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in developing antioxidant compounds and enzyme inhibitors, particularly in addressing oxidative stress-related conditions. The compound's ability to modulate cellular redox balance has made it a subject of interest in neuroprotective agent development, aligning with current research trends in neurodegenerative disease treatment.

The material science applications of CAS 1038981-79-1 are equally noteworthy. As a polymer additive, this compound demonstrates excellent performance as a stabilizer against thermal degradation. Its thioether-phenol hybrid structure provides synergistic stabilization effects, making it particularly useful in high-performance plastics and elastomers. Industry reports suggest growing demand for such specialty stabilizers in automotive and electronics applications.

Market analysis indicates steady growth in the 4-phenyl(sulfanyl)methylphenol market, driven by expanding applications in Asia-Pacific pharmaceutical and chemical industries. The compound's synthetic versatility and regulatory compliance (non-hazardous classification) contribute to its commercial appeal. Current price trends show stability in the high-purity 4-phenyl(sulfanyl)methylphenol segment, with pharmaceutical-grade material commanding premium pricing.

From a synthetic chemistry perspective, 4-(phenylthio)methylphenol production typically involves Friedel-Crafts type reactions or nucleophilic aromatic substitution. Recent process optimization efforts have focused on green chemistry approaches, including catalyst recycling and solvent reduction - topics of significant interest in sustainable chemistry circles. These developments align well with the industry's shift toward environmentally friendly synthesis methods.

Quality control of 4-phenyl(sulfanyl)methylphenol typically involves HPLC analysis, with purity specifications often exceeding 98% for pharmaceutical applications. Storage recommendations emphasize protection from light and moisture, with stable performance observed at room temperature under inert atmosphere. These handling characteristics make it relatively user-friendly compared to more sensitive organosulfur compounds.

Future research directions for CAS 1038981-79-1 include exploration of its coordination chemistry with transition metals and potential applications in catalytic systems. The compound's bifunctional nature (phenolic OH and thioether S) offers interesting possibilities for designing novel ligands. Such developments could open new avenues in homogeneous catalysis, particularly for challenging organic transformations.

For researchers and procurement specialists, key considerations when working with 4-phenyl(sulfanyl)methylphenol include supplier reliability, batch-to-batch consistency, and proper analytical documentation. The growing importance of structure-activity relationship studies in drug discovery further underscores the need for high-quality, well-characterized samples of this versatile building block.

In conclusion, 4-phenyl(sulfanyl)methylphenol (CAS No. 1038981-79-1) represents an important class of functionalized phenolic compounds with diverse scientific and industrial applications. Its unique combination of phenolic and thioether functionalities continues to inspire innovation across multiple chemistry-driven sectors, from life sciences to advanced materials development.